Cas no 35878-28-5 (cis-1,2-Cyclopentanedicarboxylic Anhydride)

• Product Name: cis-1,2-Cyclopentanedicarboxylic Anhydride
• CAS No: 35878-28-5
• MF: C₇H₈O₃
• MW: 140.136622428894
• MDL: MFCD08060139
• CID: 321699
• PubChem ID: 10920594
• Update Time: 2025-05-20

cis-1,2-Cyclopentanedicarboxylic Anhydride Chemical and Physical Properties

Names and Identifiers

• cis-Tetrahydro-1H-cyclopenta[c]furan-1,3(3aH)-dione
• 1H-Cyclopenta[c]furan-1,3(3aH)-dione,tetrahydro-, (3aR,6aS)-rel-
• cis-1,2-Cyclopentanedicarboxylic anhydride
• CYCLOPENTANE-1,2-DICARBOXYLIC ACID ANHYDRIDE
• (3aS,6aR)-4,5,6,6a-tetrahydro-3aH-cyclopenta[c]furan-1,3-dione
• cis-Cyclopentane-1,2-dicarboxylic acid anhydride
• cis-1,2-Cyclopentanedicarboxylic anhydride, >=97.0% (GC)
• AT11428
• EN300-252405
• A823016
• FS-4035
• cis-Cyclopentane-1,2-dicarboxylic anhydride
• 1H-Cyclopenta[c]furan-1,3(3aH)-dione, tetrahydro-, (3aR,6aS)-rel-
• Rac-(3ar,6as)-hexahydro-1h-cyclopenta[c]furan-1,3-dione, cis
• NMSRALOLNIBERV-SYDPRGILSA-N
• SCHEMBL4464324
• cis-1,2-Cyclopentanedicarboxylicanhydride
• (3aR,6aS)-4,5,6,6a-Tetrahydro-3aH-cyclopenta[c]furan-1,3-dione
• AKOS006277883
• CS-0215478
• EINECS 252-773-0
• (3aR,6aS)-hexahydro-1H-cyclopenta[c]furan-1,3-dione
• MFCD01311171
• cis-Tetrahydro-1H-cyclopenta(c)furan-1,3(4H)-dione
• 35878-28-5
• 1H-Cyclopenta[c]furan-1,3(3aH)-dione, tetrahydro-, cis- (ZCI)
• rel-(3aR,6aS)-Tetrahydro-1H-cyclopenta[c]furan-1,3(3aH)-dione (ACI)
• 1,2-cis-Cyclopentanedicarboxylic anhydride
• NS00089103
• (3AR,6AS)-TETRAHYDRO-3AH-CYCLOPENTA[C]FURAN-1,3-DIONE
• cis-1,2-Cyclopentanedicarboxylic Anhydride

• MDL： MFCD08060139
• Inchi： 1S/C7H8O3/c8-6-4-2-1-3-5(4)7(9)10-6/h4-5H,1-3H2/t4-,5+
• InChI Key： NMSRALOLNIBERV-SYDPRGILSA-N
• SMILES： O1C([C@H]2CCC[C@H]2C1=O)=O

Computed Properties

• Exact Mass: 140.04700
• Monoisotopic Mass: 140.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.309±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 73-74 ºC
• Boiling Point: 289.2°C at 760 mmHg
• Flash Point: 140.4°C
• Refractive Index: 1.555
• Solubility: Almost insoluble (0.042 g/l) (25 º C),
• PSA: 43.37000
• LogP: 0.48610

cis-1,2-Cyclopentanedicarboxylic Anhydride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on cis-1,2-Cyclopentanedicarboxylic Anhydride

cis-1,2-Cyclopentanedicarboxylic Anhydride: A Comprehensive Overview

cis-1,2-Cyclopentanedicarboxylic Anhydride, also known by its CAS number 35878-28-5, is a cyclic dicarboxylic anhydride that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique bicyclic structure, which consists of a cyclopentane ring fused with a five-membered anhydride ring. The cis configuration of the molecule plays a crucial role in its reactivity and application potential.

The synthesis of cis-1,2-Cyclopentanedicarboxylic Anhydride typically involves the dehydration of cis-1,2-cyclopentanedicarboxylic acid under controlled thermal conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproducts and enhancing yield. This compound is widely used as an intermediate in the production of various polymers, including polyesters and polyamides, due to its ability to form strong intermolecular bonds.

One of the most notable applications of cis-1,2-Cyclopentanedicarboxylic Anhydride is in the development of high-performance thermoplastics. Researchers have demonstrated that incorporating this anhydride into polymer matrices significantly improves thermal stability and mechanical strength. For instance, a study published in 2023 highlighted its use in creating bio-based polymers that exhibit exceptional resistance to environmental degradation.

In addition to its role in polymer science, cis-1,2-Cyclopentanedicarboxylic Anhydride has found applications in drug delivery systems. Its ability to form stable ester linkages makes it an ideal candidate for encapsulating sensitive pharmaceutical compounds. Recent studies have explored its use in designing controlled-release drug carriers that maintain efficacy while minimizing side effects.

The chemical properties of cis-1,2-Cyclopentanedicarboxylic Anhydride are heavily influenced by its cyclic structure. The anhydride group is highly reactive, making it susceptible to nucleophilic attack. This reactivity is exploited in various organic transformations, such as the formation of esters and amides. The cis configuration ensures a more predictable reaction pathway compared to its trans counterpart.

From a sustainability perspective, the use of cis-1,2-Cyclopentanedicarboxylic Anhydride aligns with growing industry trends toward eco-friendly materials. Its bio-based origin and potential for recyclability make it a promising alternative to traditional petrochemical-derived products. Ongoing research focuses on optimizing its production processes to further reduce environmental impact.

In conclusion, cis-1,2-Cyclopentanedicarboxylic Anhydride (CAS No: 35878-28-5) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and adaptability continue to drive innovation in materials science and pharmaceuticals. As research progresses, this compound is expected to play an even more pivotal role in shaping sustainable and efficient industrial solutions.